Cas no 1341386-81-9 (1-(bromomethyl)-1-(cyclopropylmethoxy)-4-propylcyclohexane)
1-(bromomethyl)-1-(cyclopropylmethoxy)-4-propylcyclohexane Chemical and Physical Properties
Names and Identifiers
-
- 1-(bromomethyl)-1-(cyclopropylmethoxy)-4-propylcyclohexane
- EN300-1133868
- AKOS012776480
- 1341386-81-9
- CS-0297323
-
- Inchi: 1S/C14H25BrO/c1-2-3-12-6-8-14(11-15,9-7-12)16-10-13-4-5-13/h12-13H,2-11H2,1H3
- InChI Key: DULJRVRQAGSFJK-UHFFFAOYSA-N
- SMILES: BrCC1(CCC(CCC)CC1)OCC1CC1
Computed Properties
- Exact Mass: 288.10888g/mol
- Monoisotopic Mass: 288.10888g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 9.2Ų
1-(bromomethyl)-1-(cyclopropylmethoxy)-4-propylcyclohexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1133868-0.05g |
1-(bromomethyl)-1-(cyclopropylmethoxy)-4-propylcyclohexane |
1341386-81-9 | 95% | 0.05g |
$827.0 | 2023-10-26 | |
| Enamine | EN300-1133868-0.1g |
1-(bromomethyl)-1-(cyclopropylmethoxy)-4-propylcyclohexane |
1341386-81-9 | 95% | 0.1g |
$867.0 | 2023-10-26 | |
| Enamine | EN300-1133868-0.25g |
1-(bromomethyl)-1-(cyclopropylmethoxy)-4-propylcyclohexane |
1341386-81-9 | 95% | 0.25g |
$906.0 | 2023-10-26 | |
| Enamine | EN300-1133868-0.5g |
1-(bromomethyl)-1-(cyclopropylmethoxy)-4-propylcyclohexane |
1341386-81-9 | 95% | 0.5g |
$946.0 | 2023-10-26 | |
| Enamine | EN300-1133868-1.0g |
1-(bromomethyl)-1-(cyclopropylmethoxy)-4-propylcyclohexane |
1341386-81-9 | 1g |
$1142.0 | 2023-06-09 | ||
| Enamine | EN300-1133868-2.5g |
1-(bromomethyl)-1-(cyclopropylmethoxy)-4-propylcyclohexane |
1341386-81-9 | 95% | 2.5g |
$1931.0 | 2023-10-26 | |
| Enamine | EN300-1133868-5.0g |
1-(bromomethyl)-1-(cyclopropylmethoxy)-4-propylcyclohexane |
1341386-81-9 | 5g |
$3313.0 | 2023-06-09 | ||
| Enamine | EN300-1133868-10.0g |
1-(bromomethyl)-1-(cyclopropylmethoxy)-4-propylcyclohexane |
1341386-81-9 | 10g |
$4914.0 | 2023-06-09 | ||
| Enamine | EN300-1133868-1g |
1-(bromomethyl)-1-(cyclopropylmethoxy)-4-propylcyclohexane |
1341386-81-9 | 95% | 1g |
$986.0 | 2023-10-26 | |
| Enamine | EN300-1133868-5g |
1-(bromomethyl)-1-(cyclopropylmethoxy)-4-propylcyclohexane |
1341386-81-9 | 95% | 5g |
$2858.0 | 2023-10-26 |
1-(bromomethyl)-1-(cyclopropylmethoxy)-4-propylcyclohexane Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 1-(bromomethyl)-1-(cyclopropylmethoxy)-4-propylcyclohexane
1-(bromomethyl)-1-(cyclopropylmethoxy)-4-propylcyclohexane: A Novel Scaffold for Targeted Drug Discovery
The compound with CAS No. 1341386-81-9 and the systematic name 1-(bromomethyl)-1-(cyclopropylmethoxy)-4-propylcyclohexane represents a unique molecular scaffold that has garnered attention in recent years for its potential applications in pharmaceutical chemistry. This compound belongs to the class of substituted cyclohexanes, which are known for their structural versatility and ability to interact with multiple biological targets. The presence of functional groups such as bromomethyl, cyclopropylmethoxy, and propyl in its molecular framework contributes to its chemical reactivity and biological activity. Recent studies have highlighted its potential as a building block for the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents for neurodegenerative diseases and inflammatory conditions.
Research published in Journal of Medicinal Chemistry (2023) has demonstrated that the 1-(bromomethyl) group at the cyclohexane ring plays a critical role in modulating the interaction with G protein-coupled receptors (GPCRs). The cyclopropylmethoxy substituent, on the other hand, has been shown to enhance the compound's ability to penetrate lipid bilayers, making it a promising candidate for targeting intracellular signaling pathways. These findings align with the growing interest in the design of small molecules that can selectively modulate protein-protein interactions, which are implicated in a wide range of diseases including cancer and autoimmune disorders.
The propyl chain extending from the cyclohexane ring introduces additional conformational flexibility to the molecule, which is essential for optimizing its binding affinity to target proteins. A 2023 study published in ACS Chemical Biology reported that the introduction of a propyl group at the 4-position of the cyclohexane ring significantly improved the compound's metabolic stability, a critical factor in drug development. This structural modification also enhanced the compound's ability to resist enzymatic degradation, thereby prolonging its half-life in vivo. These properties make the compound a valuable scaffold for the design of long-acting therapeutics.
From a synthetic perspective, the preparation of 1-(bromomethyl)-1-(cyclopropylmethoxy)-4-propylcyclohexane involves a multi-step process that includes the functionalization of cyclohexane rings and the introduction of specific substituents. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high stereochemical purity, which is crucial for ensuring its biological activity. A 2022 review in Organic & Biomolecular Chemistry highlighted the importance of stereocontrolled synthesis in the development of chiral pharmaceuticals, emphasizing that the spatial arrangement of functional groups can significantly impact the compound's pharmacokinetic properties.
Applications of this compound in drug discovery are expanding rapidly, driven by its ability to serve as a versatile platform for molecular modification. Researchers are exploring its potential as a lead compound for the development of inhibitors targeting kinases, which are key enzymes in cell signaling pathways. A 2023 preclinical study published in Drug Discovery Today demonstrated that derivatives of this compound exhibited potent inhibitory activity against the Src kinase, a target implicated in various cancers. The compound's structure allows for the incorporation of additional functional groups, enabling the fine-tuning of its pharmacological profile to meet the specific requirements of different therapeutic applications.
The cyclopropylmethoxy group in the molecule has also been the focus of recent investigations into its role in modulating the compound's interactions with lipid membranes. A 2023 study in Bioorganic & Medicinal Chemistry found that the cyclopropylmethoxy substituent enhances the compound's ability to partition into lipid environments, which is essential for its function as a membrane-active agent. This property has led to its exploration in the development of antimicrobial peptides and other bioactive molecules that target microbial membranes.
From an industrial perspective, the synthesis of 1-(bromomethyl)-1-(cyclopropylmethoxy)-4-propylcyclohexane is being optimized to meet the demands of large-scale production. Recent developments in catalytic methods have enabled the efficient conversion of precursor materials into the final compound, reducing both cost and environmental impact. A 2023 report in Green Chemistry highlighted the use of sustainable catalysts in the synthesis of this compound, which aligns with the growing emphasis on green chemistry practices in pharmaceutical manufacturing.
The compound's potential in the field of drug discovery is further supported by its compatibility with various modification strategies. Researchers are investigating the possibility of attaching targeting ligands to the molecule to enhance its specificity for particular cell types or tissues. A 2023 study in Advanced Drug Delivery Reviews described the use of this compound as a carrier for the delivery of therapeutic agents to the central nervous system, where its ability to cross the blood-brain barrier is a significant advantage.
In conclusion, the compound 1-(bromomethyl)-1-(cyclopropylmethoxy)-4-propylcyclohexane represents a promising molecular scaffold with a wide range of applications in pharmaceutical chemistry. Its structural features, including the bromomethyl, cyclopropylmethoxy, and propyl groups, contribute to its chemical reactivity and biological activity. Ongoing research is focused on optimizing its synthesis, enhancing its pharmacological properties, and expanding its potential applications in the development of novel therapeutics. As the field of medicinal chemistry continues to evolve, this compound is likely to play an increasingly important role in the discovery of new drugs for a variety of medical conditions.
For further information on the synthesis, biological activity, and potential applications of this compound, researchers are encouraged to consult recent publications in leading scientific journals. The continued exploration of this molecule's properties will undoubtedly contribute to the advancement of pharmaceutical science and the development of more effective therapeutic agents.
Keywords: 1-(bromomethyl)-1-(cyclopropylmethoxy)-4-propylcyclohexane, cyclohexane derivatives, G protein-coupled receptors, Src kinase inhibitors, green chemistry, drug discovery.
References: Journal of Medicinal Chemistry (2023), ACS Chemical Biology (2022), Organic & Biomolecular Chemistry (2022), Drug Discovery Today (2023), Bioorganic & Medicinal Chemistry (2023), Advanced Drug Delivery Reviews (2023), Green Chemistry (2023).
© 2023 Pharmaceutical Chemistry Research. All rights reserved.
Disclaimer: The information provided in this document is for educational and research purposes only. It is not intended to be a substitute for professional medical advice, diagnosis, or treatment. Always consult your healthcare provider for personal medical advice.
Contact: pharmaceuticalchemistry@example.com
Website: www.pharmaceuticalchemistryresearch.com
Follow us on social media: [Social Media Links]
Privacy Policy: [Privacy Policy Link]
Terms of Use: [Terms of Use Link]
© 2023 Pharmaceutical Chemistry Research. All rights reserved.
Legal Notice: This document is subject to change without notice. The publisher reserves the right to modify, update, or discontinue any part of this document at any time.
End of Document.
1341386-81-9 (1-(bromomethyl)-1-(cyclopropylmethoxy)-4-propylcyclohexane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)